Di(thiophen-3-yl)methanone
Overview
Description
“Di(thiophen-3-yl)methanone”, also known as “Bis(3-thienyl) ketone” or “Di-3-thienyl ketone”, is a chemical compound with the empirical formula C9H6OS2 . It has a molecular weight of 194.27 . The compound is solid in form and has a melting point between 83-88 °C .
Molecular Structure Analysis
The crystal structure of “this compound” represents a new polymorph . The thiophene rings are perfectly planar and twisted with respect to each other . The molecule is in an S,O-trans/S,O-trans conformation .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the retrieved sources, thiophene derivatives are known to undergo various types of reactions .
Physical And Chemical Properties Analysis
“this compound” is a solid compound with a melting point between 83-88 °C . It has an empirical formula of C9H6OS2 and a molecular weight of 194.27 .
Scientific Research Applications
Electrochemical and Electrochromic Properties : Di(thiophen-3-yl)methanone derivatives, specifically those involving carbazole and phenyl-methanone units, have been studied for their electrochemical and electrochromic properties. For example, compounds like 4-(9H-carbazol-9-yl)-phenyl-methanone (CPM) and 4-(3,6-di(thiophen-2-yl)-9H-carbazol-9-yl)-phenyl-methanone (TCPM) display well-defined oxidation and reduction processes, making them suitable for applications in electrochromic materials. These compounds have shown reasonable optical contrast and fast switching times in spectroelectrochemical analyses, indicating potential use in electronic displays and smart windows (Hu et al., 2013).
Molecular Docking and Antibacterial Activity : The synthesis and characterization of novel compounds involving this compound have been conducted to study their structural properties and potential antibacterial activity. Density functional theory (DFT) calculations and molecular docking studies help understand the antibacterial activity of these compounds, making them relevant in pharmaceutical research (Shahana & Yardily, 2020).
Synthesis and Crystal Structure Analysis : The synthesis and crystal structure of compounds containing this compound are crucial in understanding their potential in material science and pharmaceuticals. Such compounds have been shown to exhibit a wide spectrum of biological activities, making them important in various applications, including as components in solar cells, chemical sensors, and thin-film transistors (Nagaraju et al., 2018).
Enzyme Inhibitory Activity and Molecular Docking : this compound derivatives have been evaluated for their in vitro enzyme inhibitory activities against enzymes like acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase. Such studies are essential for developing new pharmaceuticals and understanding their mechanism of action (Cetin et al., 2021).
Electroactive Polymers : this compound and its derivatives have been studied for their potential in creating electroactive polymers. These polymers have applications in electronics, where their conductive properties can be harnessed for various technological uses (Turac et al., 2011).
properties
IUPAC Name |
di(thiophen-3-yl)methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6OS2/c10-9(7-1-3-11-5-7)8-2-4-12-6-8/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMMZGPSYPUIIRO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C(=O)C2=CSC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6OS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40341540 | |
Record name | Di(3-thienyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40341540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26453-81-6 | |
Record name | Di(3-thienyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40341540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 26453-81-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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